Cas no 852854-29-6 (5-amino-1-cyclopropyl-1H-Imidazole-4-carboxylic acid ethyl ester)
852854-29-6 structure
Product Name:5-amino-1-cyclopropyl-1H-Imidazole-4-carboxylic acid ethyl ester
CAS No:852854-29-6
MF:C9H13N3O2
MW:195.218421697617
CID:1119051
PubChem ID:53418335
Update Time:2025-04-20
5-amino-1-cyclopropyl-1H-Imidazole-4-carboxylic acid ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 5-amino-1-cyclopropyl-1H-Imidazole-4-carboxylic acid ethyl ester
- ethyl 5-aMino-1-cyclopropyl-1H-iMidazole-4-carboxylate
- ethyl 5-amino-1-cyclopropylimidazole-4-carboxylate
- 852854-29-6
- ZKUCKYQUOXAMTJ-UHFFFAOYSA-N
- SCHEMBL863014
- AKOS011073391
- FT-0768797
- AB66094
- DA-02283
-
- Inchi: 1S/C9H13N3O2/c1-2-14-9(13)7-8(10)12(5-11-7)6-3-4-6/h5-6H,2-4,10H2,1H3
- InChI Key: ZKUCKYQUOXAMTJ-UHFFFAOYSA-N
- SMILES: O(CC)C(C1=C(N)N(C=N1)C1CC1)=O
Computed Properties
- Exact Mass: 195.100776666g/mol
- Monoisotopic Mass: 195.100776666g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 70.1Ų
5-amino-1-cyclopropyl-1H-Imidazole-4-carboxylic acid ethyl ester Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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